The Isoquinoline-1-Carboxylic Acid Scaffold: A Technical Primer for Drug Discovery
The Isoquinoline-1-Carboxylic Acid Scaffold: A Technical Primer for Drug Discovery
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
The isoquinoline and quinoline ring systems are privileged scaffolds in medicinal chemistry, forming the structural core of numerous therapeutic agents. The introduction of hydroxyl and carboxylic acid functionalities to these frameworks gives rise to a class of compounds with a rich and diverse pharmacological profile. This technical guide provides an in-depth exploration of hydroxyisoquinoline and hydroxyquinoline carboxylic acids, with a particular focus on the representative, yet less-documented molecule, 6-Hydroxyisoquinoline-1-carboxylic acid (CAS 174299-07-1). We will delve into the synthesis, physicochemical characterization, and significant biological activities of this compound class, highlighting their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. This guide aims to equip researchers with the foundational knowledge and practical insights required to leverage this versatile scaffold in modern drug discovery programs.
Introduction: The Significance of the Hydroxy(iso)quinoline Carboxylic Acid Motif
The isoquinoline scaffold, a benzo[c]pyridine ring system, is a cornerstone of natural product chemistry and synthetic drug design.[1] Its derivatives exhibit a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[2][3] The addition of a hydroxyl group and a carboxylic acid moiety to this scaffold, as seen in 6-Hydroxyisoquinoline-1-carboxylic acid, dramatically influences the molecule's physicochemical and pharmacological properties.
The hydroxyl group can act as a hydrogen bond donor and acceptor, and its position on the ring system can modulate electronic properties and metabolic stability. The carboxylic acid function, a common pharmacophore in over 450 marketed drugs, introduces a negative charge at physiological pH, enabling ionic interactions with biological targets.[4] Furthermore, the juxtaposition of the nitrogen heteroatom, the hydroxyl group, and the carboxylic acid creates a potent metal-chelating environment, a key feature in the mechanism of action for many metalloenzyme inhibitors.[4][5]
This guide will use 6-Hydroxyisoquinoline-1-carboxylic acid as a focal point to explore the broader potential of this chemical class in therapeutic development.
Physicochemical Properties and Spectroscopic Characterization
The physicochemical properties of 6-Hydroxyisoquinoline-1-carboxylic acid can be inferred from the behavior of related structures. The presence of both a weakly basic isoquinoline nitrogen and an acidic carboxylic acid group suggests zwitterionic character under certain pH conditions. The hydroxyl group further contributes to its polarity and potential for hydrogen bonding.
Spectroscopic techniques are essential for the structural elucidation and purity assessment of these compounds.
Infrared (IR) Spectroscopy
The IR spectrum of a hydroxy(iso)quinoline carboxylic acid is expected to show several characteristic absorption bands:
-
O–H Stretch (Carboxylic Acid): A very broad band is anticipated in the 2500-3300 cm⁻¹ region, often overlapping with C-H stretching frequencies. This broadening is a hallmark of the hydrogen-bonded dimers formed by carboxylic acids.[6][7]
-
O–H Stretch (Phenolic): A broad absorption band around 3180 cm⁻¹ is characteristic of the phenolic hydroxyl group.[8]
-
C=O Stretch (Carbonyl): A strong, intense absorption between 1690 and 1760 cm⁻¹ is indicative of the carbonyl group of the carboxylic acid.[6]
-
C–O Stretch: This appears in the 1210-1320 cm⁻¹ range.[6]
-
O–H Bend: Bands in the 1395-1440 cm⁻¹ and 910-950 cm⁻¹ regions are also expected.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:
-
Aromatic Protons: The protons on the isoquinoline ring system will typically appear as multiplets in the 7.0-9.0 ppm range.
-
Carboxylic Acid Proton: The acidic proton of the -COOH group is expected to be a broad singlet far downfield, typically between 10 and 13 ppm.[7]
-
Phenolic Proton: The hydroxyl proton will also appear as a broad singlet, with its chemical shift being highly dependent on the solvent and concentration.
¹³C NMR:
-
Carbonyl Carbon: The carbon of the carboxylic acid is expected to resonate in the 165-185 ppm region.[7]
-
Aromatic Carbons: The carbons of the isoquinoline ring will appear in the typical aromatic region of the spectrum. The carbon bearing the hydroxyl group will be shifted downfield.
Synthetic Strategies: The Pomeranz–Fritsch Reaction
A robust and versatile method for the synthesis of isoquinolines is the Pomeranz–Fritsch reaction.[9][10][11] This acid-catalyzed cyclization of a benzalaminoacetal provides a direct route to the isoquinoline core. A plausible synthetic route to 6-Hydroxyisoquinoline-1-carboxylic acid, based on this reaction, is proposed below. While this specific synthesis has not been reported, it is based on established chemical principles for this class of compounds.
Proposed Synthesis of 6-Hydroxyisoquinoline-1-carboxylic acid:
Caption: Simplified pathway showing CtBP inhibition by a hypothetical inhibitor.
The following table summarizes the anticancer activity of some representative isoquinoline and quinoline derivatives.
| Compound Class | Cancer Cell Line | Activity Metric | Value | Reference |
| Isoquinoline Alkaloid (Tetrandrine derivative) | HCT-15 (colorectal) | IC₅₀ | 0.57 µM | [2] |
| Benzoi[3][12]ndolo[3,4-c]isoquinoline | Various | Mean GI₅₀ | 39 nM | [2] |
| Quinoline-indole derivative | - | - | - | [13] |
| Hydroxyimine analogue of CtBP inhibitor | HCT-116 (colorectal) | IC₅₀ | 0.17 µM | [14] |
Antimicrobial Activity
Quinoline derivatives are well-established antimicrobial agents. [15][16][17]Their mechanism of action can involve the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication. The metal-chelating properties of hydroxyquinolines are also thought to contribute to their antimicrobial effects by disrupting essential metal-dependent enzymatic processes in pathogens. [5] The table below presents the antimicrobial activity of some quinoline derivatives against various pathogens.
| Compound Series | Microorganism | MIC (µg/mL) | Reference |
| Quinoline-Sulfonamide Hybrids | P. aeruginosa | 64 | [15] |
| Oxazino Quinoline Derivative | S. epidermidis | 8 | [15] |
| Quinoline Compound 2 | MRSA | 3.0 | [16] |
| Quinoline Compound 6 | MRSA | 1.5 | [16] |
| Pyrimidine-quinoline derivative 17 | Gram-positive strains | High activity | [18] |
Metalloenzyme Inhibition
The ability of the 8-hydroxyquinoline scaffold to chelate metal ions is a key feature that has been exploited in the design of metalloenzyme inhibitors. [4][19][20]Metalloenzymes play critical roles in a vast array of physiological and pathological processes, making them attractive drug targets. By designing molecules that can selectively bind to the metal cofactor in the active site of a target enzyme, it is possible to achieve potent and specific inhibition. Isosteric replacement of the 8-hydroxyquinoline core is a strategy used to fine-tune the metal-binding and pharmacokinetic properties of these inhibitors. [4][12]
Key Experimental Protocols
To facilitate further research into this promising class of compounds, we provide outlines of standard experimental protocols for assessing their biological activity.
Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination
This protocol is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. [15]
Caption: Workflow for MIC determination by broth microdilution.
Step-by-Step Methodology:
-
Preparation of Materials:
-
Test Compound: Prepare a stock solution of the hydroxy(iso)quinoline carboxylic acid in a suitable solvent (e.g., DMSO).
-
Media: Use appropriate broth media for the test microorganism (e.g., Mueller-Hinton Broth for bacteria).
-
Microorganism: Use a fresh culture of the test strain.
-
Equipment: 96-well microtiter plates, multichannel pipettes, incubator.
-
-
Inoculum Preparation:
-
From a fresh agar plate, suspend several colonies of the test bacterium in sterile saline.
-
Adjust the turbidity of the suspension to match a 0.5 McFarland standard.
-
Dilute the standardized suspension in broth to achieve the desired final inoculum concentration (typically 5 x 10⁵ CFU/mL).
-
-
Serial Dilution:
-
Add 100 µL of broth to all wells of a 96-well plate.
-
Add 100 µL of the compound stock solution to the first column of wells.
-
Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the final column.
-
-
Inoculation and Incubation:
-
Add 100 µL of the prepared bacterial inoculum to each well (except for a sterility control). Include a growth control well (no compound).
-
Seal the plate and incubate at 35°C ± 2°C for 16-20 hours.
-
-
Reading Results:
-
After incubation, the MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity). [16]
-
Protocol: Enzyme Inhibition Assay
This general protocol describes the steps for determining the inhibitory activity of a compound against a specific enzyme. [21] Step-by-Step Methodology:
-
Experimental Design:
-
Define the catalytic reaction and the optimal conditions (pH, temperature, buffer).
-
Determine the appropriate concentrations of the active enzyme, substrate, and a range of inhibitor concentrations.
-
Include positive and negative controls.
-
-
Assay Procedure:
-
In a suitable reaction vessel (e.g., a 96-well plate), add the buffer, enzyme, and varying concentrations of the inhibitor.
-
Allow for a pre-incubation period for the inhibitor to bind to the enzyme.
-
Initiate the reaction by adding the substrate.
-
Monitor the reaction progress over time by measuring the formation of a product or the consumption of a substrate (e.g., by spectrophotometry or fluorometry).
-
-
Data Analysis:
-
Calculate the initial reaction rates for each inhibitor concentration.
-
Plot the reaction rate as a function of the inhibitor concentration.
-
Fit the data to an appropriate model (e.g., the Morrison equation for tight-binding inhibitors) to determine the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC₅₀). [21] For an assay targeting CtBP's dehydrogenase activity, the consumption of the cofactor NADH can be monitored by the decrease in absorbance at 340 nm. [22]
-
Conclusion and Future Directions
The hydroxyisoquinoline and hydroxyquinoline carboxylic acid scaffolds represent a fertile ground for the discovery of novel therapeutic agents. Their synthetic tractability and diverse pharmacological profile, including potent anticancer, antimicrobial, and enzyme-inhibiting activities, underscore their importance in medicinal chemistry. While a compound like 6-Hydroxyisoquinoline-1-carboxylic acid remains relatively unexplored, its structural features suggest a high potential for biological activity, warranting further investigation.
Future research in this area should focus on the systematic synthesis and biological evaluation of libraries of these compounds to establish clear structure-activity relationships. Advanced computational methods, such as molecular docking, can aid in the rational design of derivatives with enhanced potency and selectivity for specific biological targets. As our understanding of the molecular basis of disease continues to grow, the versatile hydroxy(iso)quinoline carboxylic acid scaffold is poised to play an increasingly significant role in the development of next-generation therapeutics.
References
-
Karges, J., Stokes, R. W., & Cohen, S. M. (2022). Developing Metal-Binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds. Inorganic Chemistry, 61(19), 7631–7641. [Link]
-
ResearchGate. (n.d.). Possible modes of anticancer action of isoquinoline-based compounds.[Link]
-
Saeedi, M., & Ghadimi, R. (2022). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Molecules, 27(19), 6285. [Link]
-
Li, Y., et al. (2018). Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. ACS infectious diseases, 4(11), 1576–1582. [Link]
-
Kim, J. E., et al. (2020). The Anticancer Effect of Natural Plant Alkaloid Isoquinolines. International journal of molecular sciences, 21(19), 7083. [Link]
-
IJSDR. (2025). Design, Synthesis, and Antibacterial Evaluation of Novel Quinoline Derivatives. [Link]
-
Chawla, R., & Vaidya, A. (2024). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. Research Journal of Pharmacy and Technology, 17(3), 1361-1367. [Link]
-
ACS Publications. (2022). Developing Metal-Binding Isosteres of 8‑Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds. [Link]
-
SpectraBase. (n.d.). 2-Hydroxyquinoline-4-carboxylic acid - Optional[FTIR] - Spectrum. [Link]
-
ResearchGate. (n.d.). FTIR spectrum of 8hydroxyquinoline.[Link]
-
ResearchGate. (2024). Quinoline, isoquinoline, and quinoxaline derivatives as promising anticancer agents. [Link]
-
Semantic Scholar. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivative. [Link]
-
ResearchGate. (n.d.). 1 H-NMR and 13 C-NMR Spectroscopic Data. [Link]
-
Hilbert, M., et al. (2013). Structure-guided design of a high affinity inhibitor to human CtBP. PloS one, 8(10), e76912. [Link]
-
Chen, A. Y., et al. (2018). Targeting Metalloenzymes for Therapeutic Intervention. Chemical reviews, 118(21), 10608–10681. [Link]
-
Gao, J., et al. (2020). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Journal of medicinal chemistry, 63(19), 10793–10815. [Link]
-
Biointerface Research in Applied Chemistry. (2021). Antibacterial Properties of Quinoline Derivatives: A Mini- Review. [Link]
-
El-Gamal, K. M., et al. (2016). Synthesis, characterization and antimicrobial evaluation of some novel quinoline derivatives bearing different heterocyclic moieties. Bulletin of Faculty of Pharmacy, Cairo University, 54(2), 225-233. [Link]
-
NIST. (n.d.). 8-Hydroxyquinoline. [Link]
-
Cambridge University Press. (n.d.). Pomeranz-Fritsch Reaction. [Link]
-
ACS Publications. (n.d.). Electronic Supplementary Information for “Enhancing the Resolution of 1H and 13C Solid-State NMR Spectra by Reduction of Anisotropic Broadening”. [Link]
-
University of Calgary. (n.d.). IR: carboxylic acids. [Link]
-
Wikipedia. (n.d.). Pomeranz–Fritsch reaction. [Link]
-
TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. [Link]
-
Organic Reactions. (n.d.). The Synthesis of Isoquinolines by the Pomeranz-Fritsch Reaction. [Link]
-
Deng, Y., et al. (2018). Inhibition of CtBP-regulated proinflammatory gene transcription attenuates psoriatic skin inflammation. Journal of investigative dermatology, 138(6), 1334–1343. [Link]
-
Organic Chemistry Portal. (n.d.). Pomerantz-Fritsch synthesis of isoquinolines. [Link]
-
ResearchGate. (n.d.). a. Enzymatic reaction catalyzed by CtBP. b. Crystal structure of CtBP1 with MTOB (1) and NAD + (PBDID: 4LCE).[Link]
-
Gelziniene, E., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European biophysics journal : EBJ, 50(3-4), 345–352. [Link]
-
Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]
-
Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]
-
Straza, M. A., et al. (2016). Design, synthesis, and biological evaluation of substrate-competitive inhibitors of C-Terminal Binding Protein (CtBP). Bioorganic & medicinal chemistry, 24(8), 1889–1897. [Link]
-
UNCW Institutional Repository. (n.d.). Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
- 3. The Anticancer Effect of Natural Plant Alkaloid Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Developing Metal-binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
- 6. orgchemboulder.com [orgchemboulder.com]
- 7. chem.libretexts.org [chem.libretexts.org]
- 8. researchgate.net [researchgate.net]
- 9. Pomeranz-Fritsch Reaction (Chapter 48) - Name Reactions in Organic Synthesis [cambridge.org]
- 10. Pomeranz–Fritsch reaction - Wikipedia [en.wikipedia.org]
- 11. organicreactions.org [organicreactions.org]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. ijmphs.com [ijmphs.com]
- 14. Design, synthesis, and biological evaluation of substrate-competitive inhibitors of C-Terminal Binding Protein (CtBP) - PMC [pmc.ncbi.nlm.nih.gov]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 17. biointerfaceresearch.com [biointerfaceresearch.com]
- 18. researchgate.net [researchgate.net]
- 19. acs.figshare.com [acs.figshare.com]
- 20. pubs.acs.org [pubs.acs.org]
- 21. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Structure-guided design of a high affinity inhibitor to human CtBP - PMC [pmc.ncbi.nlm.nih.gov]
